Cas no 2386900-31-6 (1-cyanocyclopentane-1-sulfonamide)

• Product Name: 1-cyanocyclopentane-1-sulfonamide
• CAS No: 2386900-31-6
• MF: C₆H₁₀N₂O₂S
• MW: 174.220799922943
• CID: 5976538
• PubChem ID: 165886544
• Update Time: 2025-05-18

1-cyanocyclopentane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-cyanocyclopentane-1-sulfonamide
• 2386900-31-6
• EN300-2009528

• Inchi： 1S/C6H10N2O2S/c7-5-6(11(8,9)10)3-1-2-4-6/h1-4H2,(H2,8,9,10)
• InChI Key： PWCAVPKQSPKUQD-UHFFFAOYSA-N
• SMILES： S(C1(C#N)CCCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 174.04629874g/mol
• Monoisotopic Mass: 174.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 92.3Ų

Additional information on 1-cyanocyclopentane-1-sulfonamide

Professional Introduction to 1-cyanocyclopentane-1-sulfonamide (CAS No: 2386900-31-6)

1-cyanocyclopentane-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No) 2386900-31-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-documented for their versatile biological activities and have been extensively explored in drug discovery efforts over the past decades. The structural motif of 1-cyanocyclopentane-1-sulfonamide combines a cyclopentane ring with a cyano group and a sulfonamide moiety, features that contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity modulation.

The sulfonamide functional group, characterized by the -SO₂NH₂ moiety, is renowned for its ability to act as a hydrogen bond acceptor and donor, facilitating interactions with biological targets such as enzymes and receptors. In the context of 1-cyanocyclopentane-1-sulfonamide, the presence of the cyano group (-CN) introduces additional reactivity, enabling various chemical transformations that can be exploited in medicinal chemistry. The cyclopentane ring provides a rigid scaffold that can influence the conformational preferences of the molecule, potentially affecting its binding affinity and selectivity towards biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-cyanocyclopentane-1-sulfonamide with high precision. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic pathways relevant to inflammation and cancer. The combination of the sulfonamide and cyano groups is hypothesized to engage multiple residues within the active site of target proteins, thereby enhancing binding interactions. Such insights have been derived from molecular dynamics simulations and enzyme docking studies, which are integral components of modern drug discovery pipelines.

In vitro pharmacological investigations have begun to unravel the potential therapeutic applications of 1-cyanocyclopentane-1-sulfonamide. Preliminary experiments indicate that this compound may possess anti-inflammatory properties by modulating the activity of key inflammatory mediators. The sulfonamide moiety is known to interact with biological systems through hydrogen bonding, a mechanism that could be leveraged to disrupt inflammatory signaling cascades. Furthermore, the cyano group may participate in additional interactions, such as coordinate bonding with metal ions or hydrophobic interactions, which could further refine its pharmacological profile.

The synthesis of 1-cyanocyclopentane-1-sulfonamide presents unique challenges due to its complex structural features. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. Advances in catalytic methods have recently enabled more efficient synthetic strategies, reducing both reaction times and environmental impact. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the cyclopentane ring system with high regioselectivity, while nucleophilic substitution reactions have been utilized to introduce the sulfonamide and cyano functionalities.

The role of 1-cyanocyclopentane-1-sulfonamide in medicinal chemistry extends beyond its potential as a lead compound for drug development. It serves as a valuable building block for generating structurally diverse analogs through derivatization strategies. By modifying either the sulfonamide or cyano groups, or by introducing additional substituents on the cyclopentane ring, chemists can explore new chemical spaces and uncover novel bioactivities. This approach aligns with contemporary trends in drug discovery that emphasize diversity-oriented synthesis (DOS) to maximize molecular novelty.

From a regulatory perspective, 1-cyanocyclopentane-1-sulfonamide must undergo rigorous evaluation to ensure safety and efficacy before consideration for clinical use. Preclinical studies are essential to assess its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), as well as its toxicity profile. These studies provide critical data for determining appropriate dosing regimens and identifying potential side effects. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are necessary to translate laboratory findings into viable therapeutic candidates.

The integration of artificial intelligence (AI) tools has revolutionized many aspects of drug discovery, including the design and optimization of compounds like 1-cyanocyclopentane-1-sulfonamide. Machine learning algorithms can predict biological activities based on molecular structures with remarkable accuracy, allowing researchers to prioritize promising candidates for experimental validation. Additionally, AI-driven virtual screening enables rapid assessment of large chemical libraries, identifying molecules with optimal properties for further investigation. Such innovations are accelerating the pace at which new drugs are developed.

The future prospects for 1-cyanocyclopentane-1-sulfonamide hinge on continued research efforts aimed at elucidating its full pharmacological potential. Investigating its interactions with cellular components using advanced techniques such as X-ray crystallography or cryo-electron microscopy could provide detailed structural insights into its mechanism of action. Furthermore, exploring its efficacy in animal models will be crucial for validating its therapeutic promise before human trials can commence.

In conclusion, 1-cyanocyclopentane-1-sulfonamide (CAS No: 2386900-31-6) represents a compelling subject of study within pharmaceutical chemistry due to its unique structural features and promising biological activities. The synergistic effects of its sulfonamide and cyano functional groups offer opportunities for developing innovative therapeutics targeting various diseases. As research progresses，this compound is poised to contribute significantly to advancements in medicinal biology，with implications for improving human health through novel drug interventions.